Cas no 57247-61-7 (1H-1,4-Benzodiazepinium,1,4-diethyl-2,3,4,5-tetrahydro-4-methyl-, iodide (1:1))

• Product Name: 1H-1,4-Benzodiazepinium,1,4-diethyl-2,3,4,5-tetrahydro-4-methyl-, iodide (1:1)
• CAS No: 57247-61-7
• MF: C₁₄H₂₃IN₂
• MW: 346.250295877457
• CID: 385430
• PubChem ID: 24198340
• Update Time: 2025-04-19

1H-1,4-Benzodiazepinium,1,4-diethyl-2,3,4,5-tetrahydro-4-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Benzodiazepinium,1,4-diethyl-2,3,4,5-tetrahydro-4-methyl-, iodide (1:1)
• 1,4-diethyl-4-methyl-3,5-dihydro-2H-1,4-benzodiazepin-4-ium,iodide
• NSC293797
• NSC-293797
• 1,4-Diethyl-4-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-4-ium iodide
• DTXSID60639113
• CHEMBL3250134
• 57247-61-7

• Inchi： 1S/C14H23N2.HI/c1-4-15-10-11-16(3,5-2)12-13-8-6-7-9-14(13)15;/h6-9H,4-5,10-12H2,1-3H3;1H/q+1;/p-1
• InChI Key： IANATHYCSMDLHC-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C)(CC)CC2C=CC=CC=2N(CC)CC1

Computed Properties

• Exact Mass: 219.18629
• Monoisotopic Mass: 346.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 3.24
• LogP: -0.47920